Cas no 1797263-92-3 (3-(4-fluorobenzenesulfonyl)-1-[4-(trifluoromethoxy)benzenesulfonyl]azetidine)

• Product Name: 3-(4-fluorobenzenesulfonyl)-1-[4-(trifluoromethoxy)benzenesulfonyl]azetidine
• CAS No: 1797263-92-3
• MF: C₁₆H₁₃F₄NO₅S₂
• MW: 439.401736021042
• CID: 5370584
• Update Time: 2025-06-25

3-(4-fluorobenzenesulfonyl)-1-[4-(trifluoromethoxy)benzenesulfonyl]azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)sulfonyl-1-[4-(trifluoromethoxy)phenyl]sulfonylazetidine
• 3-(4-fluorobenzenesulfonyl)-1-[4-(trifluoromethoxy)benzenesulfonyl]azetidine

• Inchi： 1S/C16H13F4NO5S2/c17-11-1-5-13(6-2-11)27(22,23)15-9-21(10-15)28(24,25)14-7-3-12(4-8-14)26-16(18,19)20/h1-8,15H,9-10H2
• InChI Key： ROFNFEMMHNJVNG-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(OC(F)(F)F)C=C2)(=O)=O)CC(S(C2=CC=C(F)C=C2)(=O)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-(4-fluorobenzenesulfonyl)-1-[4-(trifluoromethoxy)benzenesulfonyl]azetidine

Introduction to 3-(4-fluorobenzenesulfonyl)-1-[4-(trifluoromethoxy)benzenesulfonyl]azetidine (CAS No. 1797263-92-3) and Its Emerging Applications in Chemical Biology

The compound 3-(4-fluorobenzenesulfonyl)-1-[4-(trifluoromethoxy)benzenesulfonyl]azetidine (CAS No. 1797263-92-3) represents a fascinating intersection of medicinal chemistry and chemical biology, characterized by its intricate structural framework and promising pharmacological properties. This azetidine derivative, featuring both 4-fluorobenzenesulfonyl and 4-(trifluoromethoxy)benzenesulfonyl substituents, has garnered significant attention due to its potential in modulating biological pathways and its suitability for further derivatization in drug discovery efforts.

At the core of the compound's appeal lies its unique scaffold, which combines the rigidity of the azetidine ring with the electronic and steric influences of the sulfonyl groups. The presence of a fluoro atom at the para position of one aromatic ring introduces a crucial element of metabolic stability while simultaneously influencing binding interactions with biological targets. Meanwhile, the trifluoromethoxy group on the second aromatic ring enhances lipophilicity and contributes to selective binding affinities. Such structural features make this compound an attractive candidate for exploring novel therapeutic interventions.

In recent years, there has been a surge in research focusing on heterocyclic compounds as pharmacophores, with azetidines emerging as particularly versatile scaffolds in medicinal chemistry. The azetidine ring system, being structurally analogous to piperidine but with a reduced ring size, offers distinct advantages in terms of conformational flexibility and access to diverse bioactive molecules. The compound under discussion exemplifies this trend, showcasing how strategic functionalization can yield molecules with tailored properties for interacting with biological macromolecules.

One of the most compelling aspects of 3-(4-fluorobenzenesulfonyl)-1-[4-(trifluoromethoxy)benzenesulfonyl]azetidine is its potential as a lead compound for drug development. The sulfonyl groups not only enhance solubility but also serve as handles for further chemical modifications, enabling researchers to fine-tune pharmacokinetic profiles and target specificity. This adaptability is particularly valuable in the context of modern drug design, where precision and selectivity are paramount.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. For instance, fluorine atoms can influence electronic distributions across aromatic rings, leading to enhanced binding affinities or altered selectivity profiles. The dual fluorinated sulfonyl structure of our compound suggests that it may exhibit unique interactions with biological targets compared to simpler analogs.

The synthesis of this compound involves sophisticated organic transformations that showcase advancements in synthetic methodology. Key steps include the introduction of sulfonyl groups at specific positions on the azetidine core, requiring precise control over reaction conditions to ensure high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in constructing the desired aryl-aryl linkages efficiently.

In terms of biological activity, preliminary investigations suggest that 3-(4-fluorobenzenesulfonyl)-1-[4-(trifluoromethoxy)benzenesulfonyl]azetidine may exhibit inhibitory effects on certain enzymes or receptors implicated in diseases such as cancer or inflammation. While comprehensive pharmacological profiling is still underway, early results are promising enough to warrant further exploration. The compound's ability to interact with biological systems at multiple levels makes it a compelling candidate for structure-activity relationship (SAR) studies.

The role of computational chemistry in optimizing this class of compounds cannot be overstated. Molecular modeling techniques allow researchers to predict binding modes and affinity profiles before conducting expensive experimental trials. By leveraging computational tools alongside traditional synthetic approaches, scientists can accelerate the discovery process significantly. This interdisciplinary approach is essential for translating promising chemical entities into viable therapeutic agents.

The future prospects for 3-(4-fluorobenzenesulfonyl)-1-[4-(trifluoromethoxy)benzenesulfonyl]azetidine are bright, particularly as interest in fluorinated heterocycles continues to grow within the pharmaceutical industry. Ongoing research aims to elucidate its mechanism of action and identify potential clinical applications through preclinical studies. Collaborative efforts between synthetic chemists and biologists will be crucial in realizing this compound's full potential.

In conclusion,3-(4-fluorobenzenesulfonyl)-1-[4-(trifluoromethoxy)benzenesulfonyl]azetidine (CAS No. 1797263-92-3) stands out as a structurally sophisticated and biologically relevant compound with significant implications for chemical biology and drug discovery. Its unique combination of functional groups, synthetic accessibility, and promising preclinical data position it as a valuable asset in ongoing therapeutic development efforts.